Cas no 1314902-51-6 (1-(4-chloro-2-methylphenyl)butan-1-ol)

• Product Name: 1-(4-chloro-2-methylphenyl)butan-1-ol
• CAS No: 1314902-51-6
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD11521114
• CID: 5207627
• PubChem ID: 55274741
• Update Time: 2026-03-06

1-(4-chloro-2-methylphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-methylphenyl)-1-butanol
• 1-(4-chloro-2-methylphenyl)butan-1-ol

• MDL： MFCD11521114
• Inchi： 1S/C11H15ClO/c1-3-4-11(13)10-6-5-9(12)7-8(10)2/h5-7,11,13H,3-4H2,1-2H3
• InChI Key： UZGALSUYJIFPNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(CCC)O

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chloro-2-methylphenyl)butan-1-ol

Comprehensive Overview of 1-(4-chloro-2-methylphenyl)butan-1-ol (CAS No. 1314902-51-6): Properties, Applications, and Industry Insights

1-(4-chloro-2-methylphenyl)butan-1-ol (CAS No. 1314902-51-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated aromatic alcohol features a butanol chain attached to a substituted phenyl ring, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, especially in the development of novel crop protection agents and pharmaceutical precursors.

The compound's molecular structure, characterized by the 4-chloro-2-methylphenyl moiety, contributes to its stability and reactivity profile. Recent studies highlight its utility in asymmetric synthesis, where the chiral center at the butanol position enables the creation of enantiomerically pure derivatives. This property aligns with current industry trends favoring stereoselective synthesis methods, particularly in green chemistry applications where atom economy and reduced waste generation are prioritized.

Analytical characterization of CAS 1314902-51-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular focus on purity assessment for research-grade material. The compound's logP value and solubility profile make it suitable for various formulation developments, addressing growing market demands for bioavailable intermediates in drug discovery pipelines. Its thermal stability, confirmed by DSC analysis, also suggests potential applications in polymer modification and material science.

In the context of sustainable chemistry, 1-(4-chloro-2-methylphenyl)butan-1-ol has been investigated for its compatibility with biocatalytic transformations, responding to the pharmaceutical industry's shift toward enzyme-mediated processes. This aligns with frequent search queries about green synthesis alternatives and biodegradable chemical intermediates. The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its substituent patterns and biological activity, making it a subject of ongoing medicinal chemistry optimization projects.

From a commercial perspective, CAS 1314902-51-6 represents a niche but growing segment in fine chemicals supply chains. Suppliers emphasize its GMP-compliant production capabilities to meet the stringent requirements of pharma-grade intermediates. The market for such specialized compounds reflects broader trends in custom synthesis services and contract research organization (CRO) collaborations, frequently searched topics in the chemical business sector. Regulatory aspects of its handling and transportation follow standard REACH compliance protocols, with particular attention to its ecological impact assessment data.

Emerging applications of 1-(4-chloro-2-methylphenyl)butan-1-ol include its exploration as a flavor and fragrance intermediate, leveraging its aromatic characteristics. This diversification potential addresses industry needs for multipurpose chemical building blocks, a hot topic in specialty chemicals forums. Recent patent literature discloses innovative uses in electronic materials and liquid crystal formulations, demonstrating the compound's cross-industry relevance beyond its traditional domains.

Quality control protocols for CAS 1314902-51-6 typically specify ≥98% purity thresholds for research applications, with advanced purification techniques like preparative chromatography being employed for critical uses. The compound's stability under various storage conditions and packaging requirements are frequently searched operational parameters by laboratory managers. Analytical method development for its quantification often involves UV-Vis spectroscopy and chromatographic techniques, reflecting standard practices in quality assurance systems.

The scientific literature surrounding 1-(4-chloro-2-methylphenyl)butan-1-ol continues to expand, with recent publications exploring its metabolic pathways and environmental fate characteristics. These studies respond to increasing regulatory and consumer interest in sustainable chemical profiles and green chemistry metrics. The compound's structure-property relationships are being systematically investigated using computational chemistry approaches, particularly molecular docking studies and QSAR modeling, which represent cutting-edge research methodologies in current chemical investigations.